Cas no 4983-39-5 (4-pyrrolidin-1-ylpiperidine;dihydrochloride)

• Product Name: 4-pyrrolidin-1-ylpiperidine;dihydrochloride
• CAS No: 4983-39-5
• MF: C₉H₂₀Cl₂N₂
• MW: 227.174500465393
• MDL: MFCD00035294
• CID: 330449
• PubChem ID: 21115585
• Update Time: 2025-10-28

4-pyrrolidin-1-ylpiperidine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Pyrrolidin-1-yl)piperidine dihydrochloride
• 4-pyrrolidin-1-ylpiperidine,dihydrochloride
• Piperidine,4-(1-pyrrolidinyl)-, hydrochloride (1:2)
• 4-(1-Pyrrolidinyl)piperidine 2HCl
• 4-(1-Pyrrolidinyl)piperidine dihydrochloride
• 4-Pyrrolidinopiperidine 2HCl
• Piperidine,4-(1-pyrrolidinyl)
• AK139183
• PubChem6867
• Piperidine,4-(1-pyrrolidinyl)-
• 4-(1-Pyrrolidinyl)piperidine DiHCl
• SB17641
• I300
• AB0013603
• AX8089622
• 4-pyrrolidin-1-ylpiperidine dihydrochloride
• 4-pyrrolidin-1-yl-piperidine dihydrochloride
• ST24043146
• 4-pyrrolidin-1-ylpiperidine;dihydrochloride
• CS-0136518
• 4-Pyrrolidinopiperidine (dihydrochloride)
• MFCD00035294
• 4-(pyrrolidin-1-yl)piperidinedihydrochloride
• DS-6533
• NS00045060
• AKOS015844862
• SCHEMBL6952706
• A871716
• 4983-39-5
• GRFMIOMNQWEWHQ-UHFFFAOYSA-N

• MDL： MFCD00035294
• Inchi： 1S/C9H18N2.2ClH/c1-2-8-11(7-1)9-3-5-10-6-4-9;;/h9-10H,1-8H2;2*1H
• InChI Key： GRFMIOMNQWEWHQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCCC1)C1CCNCC1

Computed Properties

• Exact Mass: 226.10000
• Monoisotopic Mass: 226.1003540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3

Experimental Properties

• Color/Form: White to Yellow Solid
• Boiling Point: 300.5°C at 760 mmHg
• PSA: 15.27000
• LogP: 2.70490

4-pyrrolidin-1-ylpiperidine;dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P280;P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on 4-pyrrolidin-1-ylpiperidine;dihydrochloride

Chemical Profile of 4-pyrrolidin-1-ylpiperidine dihydrochloride (CAS No. 4983-39-5)

4-pyrrolidin-1-ylpiperidine dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 4983-39-5, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This bispiro compound features a unique structural framework comprising two piperidine rings linked by a pyrrolidine moiety, making it a structurally complex and pharmacologically intriguing molecule. The dihydrochloride salt form enhances its solubility and stability, facilitating its use in various research and development applications.

The molecular structure of 4-pyrrolidin-1-ylpiperidine dihydrochloride contributes to its versatile biological activity. The presence of nitrogen-rich heterocycles suggests potential interactions with biological targets such as enzymes and receptors. This compound has garnered attention in recent years due to its role as a key intermediate in the synthesis of more complex pharmacophores. Its dual-spiro architecture is particularly noteworthy, as it allows for conformational flexibility that can be exploited to modulate binding affinity and selectivity in drug design.

Recent advancements in medicinal chemistry have highlighted the utility of 4-pyrrolidin-1-ylpiperidine dihydrochloride in the development of novel therapeutic agents. Researchers have leveraged its structural motifs to create derivatives with enhanced pharmacokinetic profiles and improved target engagement. For instance, studies have demonstrated its potential as a scaffold for kinase inhibitors, where the spirocyclic core can optimize binding interactions with protein targets. The compound’s ability to adopt multiple conformations makes it a valuable candidate for structure-based drug design, enabling the optimization of key pharmacophoric elements.

The synthesis of 4-pyrrolidin-1-ylpiperidine dihydrochloride involves multi-step organic transformations, often requiring precise control over reaction conditions to achieve high yields and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have streamlined the preparation of this compound, making it more accessible for industrial-scale production. The dihydrochloride salt form is particularly advantageous, as it improves crystallinity and handling properties, ensuring consistency in downstream applications.

In the context of preclinical research, 4-pyrrolidin-1-ylpiperidine dihydrochloride has been investigated for its potential therapeutic effects across various disease modalities. Preliminary studies suggest that derivatives of this compound exhibit promising activity against certain enzymatic targets implicated in metabolic disorders and neurological conditions. The spirocyclic framework’s ability to interact with multiple binding pockets on biological targets makes it a versatile tool for drug discovery. Further investigation into its mechanism of action could unlock new therapeutic opportunities.

The chemical properties of 4-pyrrolidin-1-ylpiperidine dihydrochloride also make it a valuable tool for spectroscopic and computational studies. Its unique structural features provide insights into how molecular geometry influences biological activity, offering a basis for developing predictive models in drug design. High-resolution NMR spectroscopy and X-ray crystallography have been employed to elucidate its three-dimensional structure, revealing key interactions with potential binding partners. These structural insights are crucial for rationalizing its biological effects and guiding the design of next-generation analogs.

Industrial applications of 4-pyrrolidin-1-ylpiperidine dihydrochloride extend beyond academic research into pharmaceutical development pipelines. Its use as an intermediate in the synthesis of active pharmaceutical ingredients (APIs) underscores its importance in the chemical industry. The scalability of its production process ensures that it remains a viable candidate for large-scale manufacturing, meeting the demands of global pharmaceutical markets. Additionally, its stability under various storage conditions enhances its practicality for commercial use.

The future prospects for 4-pyrrolidin-1-ylpiperidine dihydrochloride are promising, with ongoing research exploring new synthetic routes and applications. Innovations in biocatalysis and flow chemistry may further refine its production process, making it more sustainable and cost-effective. As computational methods advance, virtual screening techniques can be employed to identify novel derivatives with enhanced therapeutic potential. This compound exemplifies how structural complexity can be harnessed to develop innovative solutions in drug discovery.

In summary, 4-pyrrolidin-1-ylpiperidine dihydrochloride (CAS No. 4983-39-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile biological activity. Its role as a key intermediate and scaffold molecule underscores its importance in drug development pipelines. With continued research and innovation, this compound is poised to contribute to the discovery of novel therapeutic agents that address unmet medical needs.